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Compound of Interest

Compound Name: Dicopper chloride trihydroxide

CAS No.: 1306-85-0

Cat. No.: B1250067

Get Quote

Technical Support Center: Dicopper Chloride
Trihydroxide Synthesis
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

dicopper chloride trihydroxide (Cu₂(OH)₃Cl). The information focuses on the impact of

precursor concentration on the material's morphology.

Frequently Asked Questions (FAQs)
Q1: What is the general principle behind the synthesis of dicopper chloride trihydroxide?

A1: Dicopper chloride trihydroxide, also known as tribasic copper chloride (TBCC), is

typically synthesized through a precipitation reaction. The most common methods involve

reacting a copper(II) salt, such as copper(II) chloride (CuCl₂), with a base like sodium

hydroxide (NaOH), ammonia, or sodium bicarbonate in an aqueous solution.[1][2][3] The

general reaction involves the controlled hydrolysis of copper ions in the presence of chloride

ions.
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Q2: How does the concentration of precursors like Cu²⁺ affect the final product?

A2: The concentration of precursors is a critical factor that influences the morphology, particle

size, and crystallinity of the resulting Cu₂(OH)₃Cl.[1] Higher precursor concentrations can lead

to increased particle growth and the formation of larger particles.[4] The ratio of reactants, such

as the molar ratio of NaOH to CuCl₂, also plays a significant role in determining the final

product's composition and yield.[3]

Q3: My final Cu₂(OH)₃Cl product seems unstable and changes over time. What could be the

cause?

A3: The instability of solid-state dicopper chloride trihydroxide can be due to humidity. Under

humid conditions, the product may convert to copper(II) hydroxide (Cu(OH)₂), especially if not

dried properly after synthesis.[1] It is recommended to air dry the synthesized sediment, for

instance with a fan for approximately 6 hours, to ensure stability.[1]

Q4: Can I control the particle size of the synthesized Cu₂(OH)₃Cl?

A4: Yes, particle size can be controlled by adjusting reaction conditions. The synthesis process,

including the specific precursors and their concentrations, directly impacts the resulting particle

size.[5] For example, an industrial process involving the air oxidation of copper(I) chloride in a

brine solution can produce fine particles of 1–5 μm, while another process can yield larger

particles of 30–100 μm.[5] Altering precursor concentration is a key method for tuning particle

size.[6]

Q5: Are there different crystalline forms of dicopper chloride trihydroxide?

A5: Yes, Cu₂(OH)₃Cl exists in several mineral forms or polymorphs, including atacamite

(orthorhombic), paratacamite (rhombohedral), botallackite (monoclinic), and clinoatacamite

(monoclinic).[7][8] The specific polymorph obtained can depend on the synthesis method and

reaction conditions.[2] Variations from controlled reaction conditions can lead to undesirable

polymorphs, such as β-Cu₂(OH)₃Cl, which may cake during storage.[5]
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Issue Possible Cause(s) Suggested Solution(s)

Low Yield of Product

- Incorrect molar ratio of

precursors.- Side reactions

limiting the formation of

Cu₂(OH)₃Cl.[1]- Product

dissolving in an acidic medium

if stirring is performed

incorrectly.[2]

- Ensure the correct

stoichiometry, for example, a

molar ratio of NaOH to CuCl₂

of 1.5:1.0 has been used

successfully.[3]- Control the pH

carefully; the reaction is

typically performed under basic

conditions.[1]- Add the basic

solution slowly and without

stirring to an acidic solution of

copper(II) chloride to prevent

dissolution of the product.[2]

Formation of Undesired

Precipitate (e.g., Cu(OH)₂)

- Incorrect pH or ratio of

reactants.- High humidity

during storage.[1]

- Carefully control the addition

of the basic solution to

maintain the desired pH for

Cu₂(OH)₃Cl formation.- Ensure

the product is thoroughly dried

after synthesis and stored in a

dry environment.[1]

Inconsistent Particle Size or

Morphology

- Fluctuations in precursor

concentration, temperature, or

reaction time.- Inadequate

control over nucleation and

crystal growth.[9]

- Precisely control all reaction

parameters, including

precursor concentrations and

temperature.- The rate of

addition of reactants can

influence the uniformity of the

particles. A slow and controlled

addition is often preferred.[2]

Product Caking During

Storage

- Formation of the undesirable

β-Cu₂(OH)₃Cl polymorph.[5]

- Adhere strictly to established

and controlled reaction

conditions to favor the

formation of the stable α-

Cu₂(OH)₃Cl polymorph.[5]
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Quantitative Data Summary
The following table summarizes quantitative data found in the literature regarding the synthesis

of dicopper chloride trihydroxide and related copper compounds, highlighting the effect of

precursor concentration.

Precursor(s)
Concentration /
Molar Ratio

Resulting
Morphology /
Particle Size

Reference(s)

Cupric Chloride

(CuCl₂), Sodium

Hydroxide (NaOH)

Molar ratio of NaOH to

CuCl₂ was 1.5:1.0

Nanopowder with a

yield of 94.1%. The

crystal structure

belongs to the

monoclinic system.

[3]

Copper(II) Chloride

(CuCl₂)

Cu²⁺ concentration

increased to ~1.7 x

10⁻² mol L⁻¹

Formation of

Cu₂(OH)₃Cl

nanoparticles.

[1]

Copper Sulfate

Pentahydrate

(CuSO₄·5H₂O)

0.08 M to 0.10 M

For copper

nanoparticles,

increasing

concentration from

0.08 M to 0.10 M

increased the

percentage of metallic

copper from 79% to

96%. This suggests

higher concentration

facilitates more

complete reduction

and particle growth.

[4]

Copper Sulfate (for

CuO synthesis)
0.0225 M – 0.086 M

The size of copper

oxide microstructures

could be adjusted

from nanometers to

tens of micrometers.

[6]
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Experimental Protocols
Protocol 1: Solid-State Synthesis at Room Temperature
This protocol is based on the method described for synthesizing tribasic copper chloride

nanopowder.[3]

Materials:

Cupric chloride (CuCl₂)

Sodium hydroxide (NaOH)

Mortar and pestle

Deionized water

Filter paper and funnel

Drying oven or fan

Methodology:

Weigh cupric chloride and sodium hydroxide to achieve a molar ratio of 1.0:1.5.

Combine the raw materials in a mortar.

Grind the mixture vigorously with the pestle for approximately 40 minutes at room

temperature.

After grinding, wash the resulting powder with deionized water to remove any unreacted

precursors and byproducts like NaCl.

Filter the suspension to collect the green solid product.

Rinse the collected solid with deionized water again.

Dry the final product. To prevent conversion to Cu(OH)₂, it is recommended to air dry with a

fan for about 6 hours.[1]
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Protocol 2: Aqueous Precipitation Method
This protocol is a generalized method based on descriptions of precipitating Cu₂(OH)₃Cl from

solution.[1][2]

Materials:

Copper(II) chloride (CuCl₂)

Sodium hydroxide (NaOH) or Ammonia (NH₃) solution

Deionized water

Beakers

Magnetic stirrer (optional, use with caution)

Centrifuge or filtration setup

Methodology:

Prepare an acidic stock solution of copper(II) chloride in deionized water. The concentration

can be varied to study its effect on morphology.

Prepare a dilute solution of sodium hydroxide or another base.

Slowly add the basic solution to the copper(II) chloride solution. Crucially, this should be

done without stirring to prevent the dissolution of the product in the surrounding acidic

medium.[2] An excess of the dilute base should be used.

Allow the green precipitate of dicopper chloride trihydroxide to form and settle.

Separate the precipitate from the solution either by centrifugation or filtration.

Wash the precipitate several times with deionized water to remove soluble impurities.

Dry the product thoroughly under controlled conditions (e.g., air drying with a fan) to ensure

stability.[1]
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Caption: Experimental workflow for the synthesis of dicopper chloride trihydroxide.
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Caption: Impact of precursor concentration on product morphology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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